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Compound of Interest

Compound Name: Calcium selenide

Cat. No.: B072165 Get Quote

Essential guidance for the safe handling, storage, and disposal of Calcium Selenide, ensuring

the protection of laboratory personnel and the environment.

For researchers, scientists, and drug development professionals, the integrity of your work and

your personal safety are paramount. This guide provides immediate and essential safety

protocols for handling Calcium Selenide (CaSe), a compound used in the production of

selenium-containing materials and as a semiconductor. Adherence to these procedures is

critical due to the toxic nature of Calcium Selenide if swallowed or inhaled, and its potential to

cause organ damage through prolonged or repeated exposure.[1][2][3]

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Calcium Selenide, a comprehensive approach to personal protection is non-

negotiable. The following table summarizes the required PPE to mitigate exposure risks.
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Protection Type Specific Recommendations Rationale

Respiratory Protection

In case of insufficient

ventilation, wear a suitable

NIOSH-approved respirator.[1]

A full-face respirator is

recommended if exposure

limits are exceeded or irritation

is experienced.

To prevent inhalation of toxic

dust particles.[1][3]

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[4] A

face shield should be worn in

situations with a risk of

splashing or dust generation.

[5][6]

To protect eyes from contact

with hazardous particles.

Skin and Body Protection

Wear impervious, flame-

resistant clothing.[4] Normal

work clothing, such as long-

sleeved shirts and long pants,

is a minimum requirement.[1]

Chemical-resistant gloves

(e.g., nitrile) should be worn

and inspected before each

use.[5]

To prevent skin contact with

the chemical.

Hand Protection

Handle with impervious gloves.

Dispose of contaminated

gloves after use in accordance

with good laboratory practices.

[6]

To prevent dermal absorption

of the toxic substance.

Occupational Exposure Limits
Monitoring the concentration of airborne Calcium Selenide is crucial. The following exposure

limits have been established by regulatory bodies:
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Regulatory Body
Exposure Limit (TWA - 8-hour Time-

Weighted Average)

OSHA (PEL) 0.2 mg/m³[1]

ACGIH (TLV) 0.2 mg/m³[1]

NIOSH (REL) 0.2 mg/m³[1]

California PEL 0.2 mg/m³[1]

Procedural Workflow for Handling Calcium Selenide
To ensure a safe and controlled environment, a systematic approach to handling Calcium
Selenide is essential. The following diagram outlines the key steps from preparation to

disposal.
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Preparation

Handling

Storage

Disposal

Conduct Risk Assessment

Ensure Proper Ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)

Minimize Dust Generation

Weigh and Handle in a Designated Area

Avoid Contact with Acids

Store in a Tightly Closed Container

Store in a Cool, Dry, Well-Ventilated Area

Store Locked Up

Collect Waste in Sealed Containers

Label as Hazardous Waste

Dispose via a Licensed Waste Disposal Site

Click to download full resolution via product page

Workflow for Safe Handling of Calcium Selenide
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Detailed Protocols
Handling and Storage

Ventilation: Always handle Calcium Selenide in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[1]

Preventing Contamination: Do not eat, drink, or smoke in areas where Calcium Selenide is

handled.[1] Wash hands thoroughly after handling the material.[1][7]

Storage Conditions: Store the compound in a cool, dry place away from direct sunlight and

incompatible materials such as strong oxidizing agents.[1] The storage container must be

kept tightly closed and stored in a locked area.[1][7]

First Aid Measures
Inhalation: If inhaled, immediately move the person to fresh air and keep them comfortable

for breathing.[1] Seek immediate medical attention.[7] Do not use mouth-to-mouth

resuscitation if the victim has inhaled the substance.[7]

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

water.[7]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, removing contact lenses if present and easy to do.[7] Seek medical attention if

irritation persists.

Ingestion: If swallowed, rinse the mouth and immediately call a poison center or doctor.[1][7]

Do not induce vomiting.[7]

Spill and Disposal Plan
Spill Response: In the event of a spill, wear appropriate respiratory and protective

equipment.[7] Isolate the spill area and ensure adequate ventilation.[7] Carefully vacuum up

the spilled material using a HEPA filter and place it in a sealed container for disposal.[7]

Avoid raising dust.
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Waste Disposal: Calcium Selenide and its container must be disposed of as hazardous

waste.[1] Collect and reclaim or dispose of the material in sealed containers at a licensed

waste disposal site.[1] Do not allow the material to enter drains or waterways.[1][7] All

disposal activities must be in accordance with local, regional, national, and international

regulations.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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